Cas no 68483-71-6 (chloromethyl cyclohexyl sulfide)
68483-71-6 structure
Product Name:chloromethyl cyclohexyl sulfide
CAS No:68483-71-6
MF:C7H13ClS
MW:164.696120023727
CID:970872
PubChem ID:20026068
Update Time:2025-04-19
chloromethyl cyclohexyl sulfide Chemical and Physical Properties
Names and Identifiers
-
- chloromethyl cyclohexyl sulfide
- chloromethylsulfanylcyclohexane
- Chlormethyl-cyclohexyl-sulfid
- Chlormethylmercapto-cyclohexan
- chloromethyl cyclohexyl sulphide
- FT-0623672
- 68483-71-6
- DTXSID00601773
- UAWFPBICPLHLCY-UHFFFAOYSA-N
- [(chloromethyl)sulfanyl]cyclohexane
- SCHEMBL4818431
- AKOS006221916
- DB-243257
- chloromethylcyclohexylsulfide
-
- Inchi: 1S/C7H13ClS/c8-6-9-7-4-2-1-3-5-7/h7H,1-6H2
- InChI Key: UAWFPBICPLHLCY-UHFFFAOYSA-N
- SMILES: ClCSC1CCCCC1
Computed Properties
- Exact Mass: 164.04300
- Monoisotopic Mass: 164.0426493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 69.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Boiling Point: 99-102°C 14mm
- Refractive Index: 1.5210
- PSA: 25.30000
- LogP: 3.24860
chloromethyl cyclohexyl sulfide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
68483-71-6 (chloromethyl cyclohexyl sulfide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent